Cas no 2034222-53-0 (3-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034222-53-0
• MF: C₁₉H₂₁N₃O₃
• MW: 339.3883
• CID: 5346278
• Update Time: 2025-07-08

3-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-isochromen-3-yl-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• isochroman-3-yl(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• 3-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C19H21N3O3/c1-13-6-7-18(21-20-13)25-16-8-9-22(11-16)19(23)17-10-14-4-2-3-5-15(14)12-24-17/h2-7,16-17H,8-12H2,1H3
• InChI Key： FNUGBVXZXUPRGM-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])C([H])([H])N(C(C2([H])C([H])([H])C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])O2)=O)C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 3-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine

Compound 2034222-53-0: A Comprehensive Overview

The compound with CAS number 2034222-53-0, also known as 3-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)pyrrolidin-3-yl]oxy}-6-methylpyridazine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly for their role in modulating biological pathways and targeting specific receptors. The presence of a pyridazine ring in this compound makes it a valuable candidate for exploring its pharmacological properties.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including coupling reactions and cyclization processes. Researchers have optimized the synthesis pathway to achieve high yields and purity, ensuring its suitability for further studies.

In terms of applications, this compound has shown potential in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. Its structural flexibility allows for modifications that can enhance bioavailability and efficacy, making it a versatile tool in drug design.

Moreover, the compound's stability under physiological conditions has been a focal point of recent investigations. Studies indicate that it exhibits excellent stability, which is crucial for its performance in biological systems.

The integration of computational chemistry methods has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its interaction with biological targets, paving the way for rational drug design.

In conclusion, the compound with CAS number 2034222-53-0 represents a significant advancement in organic chemistry, offering numerous opportunities for innovation in both academic research and industrial applications.